Cas no 81387-03-3 (Methyl 3-chloro-4-(2-oxopropyl)benzoate)

• Product Name: Methyl 3-chloro-4-(2-oxopropyl)benzoate
• CAS No: 81387-03-3
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4950489
• Update Time: 2025-04-23

Methyl 3-chloro-4-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-4-(2-oxopropyl)benzoate
• 1-(2-chloro-4-carbomethoxyphenyl)propan-2-one
• Methyl 3-chloro-4-(2-oxopropyl)benzoate

• Inchi： 1S/C11H11ClO3/c1-7(13)5-8-3-4-9(6-10(8)12)11(14)15-2/h3-4,6H,5H2,1-2H3
• InChI Key： SHLTVLRTGNMWNE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-chloro-4-(2-oxopropyl)benzoate

Methyl 3-chloro-4-(2-oxopropyl)benzoate (CAS No. 81387-03-3): A Versatile Chemical Intermediate

Methyl 3-chloro-4-(2-oxopropyl)benzoate (CAS No. 81387-03-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This ester derivative, characterized by its chloro and oxopropyl functional groups, serves as a crucial intermediate in the synthesis of various high-value products. Its unique molecular structure makes it a valuable building block for researchers and manufacturers alike.

The compound's systematic name, Methyl 3-chloro-4-(2-oxopropyl)benzoate, reflects its precise chemical composition. The presence of the methyl ester group at the carboxyl position and the chloro substituent at the meta position of the benzene ring contribute to its distinct reactivity profile. These features make it particularly useful in organic synthesis and pharmaceutical development, where precise molecular modifications are often required.

In recent years, the demand for Methyl 3-chloro-4-(2-oxopropyl)benzoate has increased due to its applications in the development of bioactive molecules and specialty chemicals. Researchers have explored its potential in creating novel compounds with applications in agrochemicals, flavors and fragrances, and material science. The compound's versatility stems from its ability to participate in various chemical reactions, including nucleophilic substitutions, condensation reactions, and reductive aminations.

One of the most significant applications of Methyl 3-chloro-4-(2-oxopropyl)benzoate (CAS No. 81387-03-3) is in the pharmaceutical industry, where it serves as a precursor for the synthesis of drug intermediates. The compound's structural features allow for the creation of diverse molecular scaffolds, which are essential in modern drug discovery programs. Recent studies have highlighted its potential in developing compounds with anti-inflammatory and antimicrobial properties, aligning with current global health priorities.

The synthesis of Methyl 3-chloro-4-(2-oxopropyl)benzoate typically involves multi-step organic reactions, starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. These developments respond to growing industry demands for sustainable chemical processes, a topic that has gained considerable attention in recent environmental discussions.

From a commercial perspective, Methyl 3-chloro-4-(2-oxopropyl)benzoate represents an important specialty chemical with a growing market. Suppliers and manufacturers continue to optimize production processes to meet the increasing demand from various industries. The compound's stability and relatively long shelf life make it a practical choice for industrial applications, while its purity specifications are critical for research and pharmaceutical uses.

Quality control of Methyl 3-chloro-4-(2-oxopropyl)benzoate (CAS No. 81387-03-3) involves rigorous analytical techniques, including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of different applications, particularly in pharmaceutical contexts where purity is paramount. Recent advancements in analytical chemistry have further improved the characterization and quality assessment of such specialized chemicals.

The future outlook for Methyl 3-chloro-4-(2-oxopropyl)benzoate appears promising, with ongoing research exploring new applications and synthetic routes. As the chemical industry continues to evolve towards more specialized and high-value products, compounds like this will likely play increasingly important roles. Their versatility in organic synthesis positions them as valuable tools for addressing current challenges in materials science, medicinal chemistry, and industrial applications.

For researchers and industry professionals working with Methyl 3-chloro-4-(2-oxopropyl)benzoate, understanding its properties and potential applications is essential. The compound's unique combination of functional groups offers numerous possibilities for chemical transformations, making it a fascinating subject for both academic study and industrial development. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile chemical intermediate.